Cas no 1105206-33-4 (2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-2-(methylsulfanyl)phenylacetamide)

• Product Name: 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-2-(methylsulfanyl)phenylacetamide
• CAS No: 1105206-33-4
• MF: C₁₉H₁₆N₂O₄S
• MW: 368.406343460083
• CID: 5931619
• PubChem ID: 30850624
• Update Time: 2025-10-31

2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-2-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-2-(methylsulfanyl)phenylacetamide
• 2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-N-(2-methylsulfanylphenyl)acetamide
• 2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(2-(methylthio)phenyl)acetamide
• 2-[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-N-[2-(methylsulfanyl)phenyl]acetamide
• 1105206-33-4
• F5001-2099
• AKOS024487462
• VU0627812-1

• Inchi： 1S/C19H16N2O4S/c1-26-18-5-3-2-4-14(18)20-19(22)10-13-9-16(25-21-13)12-6-7-15-17(8-12)24-11-23-15/h2-9H,10-11H2,1H3,(H,20,22)
• InChI Key： UUUSXBMELKFUCP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1SC)(=O)CC1C=C(C2=CC=C3OCOC3=C2)ON=1

Computed Properties

• Exact Mass: 368.08307817g/mol
• Monoisotopic Mass: 368.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.9Ų

Additional information on 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-2-(methylsulfanyl)phenylacetamide

Comprehensive Analysis of 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-2-(methylsulfanyl)phenylacetamide (CAS No. 1105206-33-4)

The compound 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-2-(methylsulfanyl)phenylacetamide (CAS No. 1105206-33-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a benzodioxole moiety and an oxazole ring, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule drugs has surged, driven by the need for treatments addressing chronic diseases and rare genetic disorders. The structural complexity of 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-2-(methylsulfanyl)phenylacetamide suggests it may interact with biological targets such as enzymes or receptors involved in inflammatory pathways or neurodegenerative processes. This aligns with trending searches on platforms like Google Scholar, where queries like "oxazole derivatives in drug discovery" or "benzodioxole-based therapeutics" have seen a steady increase.

The synthetic route for this compound often involves multi-step organic reactions, including cyclization and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its physicochemical properties. Given the growing interest in green chemistry, researchers are also exploring solvent-free synthesis methods to reduce environmental impact—a topic frequently searched in AI-driven research tools.

From a commercial perspective, 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-2-(methylsulfanyl)phenylacetamide is often listed by chemical suppliers as a research-grade compound, catering to academic and industrial labs. Its applications in high-throughput screening (HTS) and structure-activity relationship (SAR) studies make it valuable for drug development pipelines. Searches for "buy CAS 1105206-33-4" or "oxazole acetamide suppliers" reflect its niche market demand.

Ongoing studies are investigating its potential in cancer therapy, particularly in targeting signal transduction pathways. The methylsulfanyl group in its structure may contribute to bioavailability and metabolic stability, key factors in pharmacokinetic optimization. This resonates with popular queries like "how to improve drug half-life" or "role of sulfur in medicinal chemistry," highlighting its relevance to contemporary research.

In summary, 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-2-(methylsulfanyl)phenylacetamide represents a compelling case study in modern pharmaceutical innovation. Its intersection with cutting-edge science and alignment with industry trends ensures its continued prominence in both literature and practical applications.